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Compound of Interest

Compound Name: d-Atabrine dihydrochloride

Cat. No.: B2782251

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of d-Atabrine dihydrochloride, an active
enantiomer of quinacrine. The document outlines its chemical properties, provides detailed
experimental protocols for its use, and illustrates its putative signaling pathway.

Core Chemical and Physical Properties

d-Atabrine dihydrochloride is recognized for its antiprion activity.[1][2] Its fundamental
chemical and physical data are summarized below.

Property Value Citations
Molecular Weight 472.88 g/mol [1112][3]1[4][5]
Molecular Formula C23H32CI3N30 [L1121[31[41[5]
CAS Number 56100-41-5 [1][2][3]
Appearance Solid [1]

Color Light yellow to yellow [1]

Purity >98% [4]

) C--INVALID-LINK--
Canonical SMILES [1][2]
CCCN(cc)ce.cl.cl
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Experimental Protocols

Detailed methodologies for the preparation and storage of d-Atabrine dihydrochloride
solutions are crucial for ensuring experimental reproducibility and compound stability.

2.1. In Vitro Solution Preparation
For in vitro experiments, Dimethyl Sulfoxide (DMSO) is a common solvent.
e Stock Solution Preparation:

o To prepare a 10 mM stock solution, dissolve 4.73 mg of d-Atabrine dihydrochloride in 1
mL of newly opened DMSO.

o If complete dissolution is not achieved, sonication can be applied to aid the process.[1][2]
It is noted that hygroscopic DMSO can significantly impact the solubility of the product.[1]

» Solubility:
o DMSO: = 16.67 mg/mL (35.25 mM).[1][2] Ultrasonic treatment may be necessary.[1][2]
2.2. In Vivo Solution Preparation

For in vivo studies, a multi-solvent system is often required to ensure biocompatibility and
solubility.

e Recommended Solvent Formulation:
o Prepare a stock solution in DMSO first.
o Sequentially add the following co-solvents in the specified volumetric ratios:
» 40% PEG300
= 5% Tween-80
= 45% Saline

o The final solution should contain 10% DMSO.[1]
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e Solubility in Formulation:
o > 1.67 mg/mL (3.53 mM); should result in a clear solution.[1]
e Administration:

o Itis recommended to prepare the working solution for in vivo experiments freshly on the
same day of use.[1] If precipitation occurs, gentle heating and/or sonication can be used to
facilitate dissolution.[1]

2.3. Storage and Stability
Proper storage is critical to maintain the integrity of d-Atabrine dihydrochloride.
e Powder Form:
o Store at 4°C, sealed, and away from moisture.[1]
o Can be stored at -20°C for up to 3 years.[4]
 In Solvent:
o Store stock solutions in aliquots to avoid repeated freeze-thaw cycles.[1][2]
o Store at -80°C for up to 6 months.[1][2]
o Store at -20°C for up to 1 month.[1][2]

Putative Sighaling Pathway

d-Atabrine is an enantiomer of quinacrine, which has been shown to exert its effects through
multiple signaling pathways, including the inhibition of NF-kB and the activation of p53.[6][7]
The following diagram illustrates a potential mechanism of action.
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Caption: Putative signaling pathway of d-Atabrine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2782251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

